Cas no 2229198-11-0 (tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate)

• Product Name: tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate
• CAS No: 2229198-11-0
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6194648
• PubChem ID: 165713166
• Update Time: 2025-10-30

tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate
• EN300-1888779
• 2229198-11-0
• tert-butyl N-(1-{[1-(methylamino)cyclopropyl]methyl}cyclobutyl)carbamate

• Inchi： 1S/C14H26N2O2/c1-12(2,3)18-11(17)16-14(6-5-7-14)10-13(15-4)8-9-13/h15H,5-10H2,1-4H3,(H,16,17)
• InChI Key： AAWIYXOTVWCHDQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)CC1(CC1)NC)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate

Introduction to Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate (CAS No. 2229198-11-0)

Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229198-11-0, belongs to a class of molecules that exhibit promise in various biochemical applications. Its complex molecular architecture, featuring a tert-butyl group, a carbamate moiety, and a cyclopropylmethyl substituent, makes it an intriguing subject for further research and development.

The structural features of Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate contribute to its potential utility in the synthesis of novel pharmaceutical agents. The presence of a tert-butyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and membrane permeability. Additionally, the carbamate functional group is known for its versatility in medicinal chemistry, serving as a key pharmacophore in many bioactive compounds. The cyclopropylmethyl moiety introduces rigidity to the molecular structure, which can influence binding interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclopropyl ring, in particular, has been identified as a valuable scaffold in drug discovery due to its ability to modulate electronic properties and steric interactions. Researchers have been investigating how modifications around this core structure can lead to enhanced binding affinity and selectivity for therapeutic targets. The incorporation of an N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate moiety into drug candidates has shown promise in preliminary studies, suggesting its potential role in developing treatments for various diseases.

One of the most compelling aspects of Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate is its potential as a building block for more complex drug molecules. The flexibility provided by the cyclobutyl ring allows for further derivatization, enabling chemists to tailor the properties of the compound to specific biological needs. This adaptability makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening programs aimed at identifying novel therapeutic agents.

The synthesis of Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency, but optimizing reaction conditions remains a critical step in large-scale production.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques have been employed to elucidate how changes in the chemical framework of compounds like Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate can influence their pharmacological effects. These efforts have led to insights that could guide future drug design strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in agrochemicals, materials science, and other industrial applications where precise molecular control is essential. As research continues to uncover new uses for Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate, its significance in various scientific domains is likely to grow.

In conclusion, Tert-butyl N-(1-{1-(methylamino)cyclopropylmethyl}cyclobutyl)carbamate (CAS No. 2229198-11-0) represents a fascinating compound with diverse potential applications. Its complex structure and functional groups make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and beyond. As our understanding of its properties deepens, so too will its role in advancing scientific discovery and innovation.